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Compound of Interest

Compound Name: LY 345899

Cat. No.: B15613109

Get Quote

Technical Support Center: LY345899
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and use of LY345899 to prevent

precipitation during experiments.

Troubleshooting Guide & FAQs
This section addresses common issues and questions regarding the solubility and stability of

LY345899 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: My LY345899 is not dissolving properly. What should I do?

A1: Ensure you are using an appropriate solvent system. LY345899 has high solubility in

DMSO, often requiring sonication to fully dissolve.[1][2] For aqueous solutions, a multi-

component solvent system is recommended. If precipitation occurs during preparation, gentle

heating and/or sonication can be used to aid dissolution.[2] Always use high-quality, anhydrous

DMSO, as its hygroscopic nature can impact solubility.[2]
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Q2: What are the recommended solvent systems for in vitro and in vivo experiments?

A2: For in vitro experiments, a stock solution in 100% DMSO is common.[1][2] For in vivo

studies, several vehicle formulations have been successfully used. The choice of solvent will

depend on the specific experimental requirements, including the route of administration. It is

recommended to prepare a clear stock solution in DMSO first and then add co-solvents

sequentially.[2] For in vivo working solutions, it is best to prepare them fresh on the day of use.

[2]

Q3: How should I store LY345899 powder and stock solutions to prevent degradation and

precipitation?

A3: LY345899 powder should be stored at -20°C for up to 3 years.[1] Stock solutions in solvent

should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.[3]

Q4: I observed precipitation in my working solution after diluting the DMSO stock. How can I

prevent this?

A4: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for

hydrophobic compounds. To mitigate this, consider using a co-solvent system that improves the

solubility in the final working solution. The order of addition of solvents is also critical; add each

solvent one by one and ensure the solution is clear before adding the next.[1][2] Be mindful of

the final DMSO concentration in your experiment, as it can have cytotoxic effects at higher

concentrations (it is recommended to keep the final DMSO concentration below 0.5%).[4]

Q5: Can I use sonication or heat to redissolve precipitated LY345899?

A5: Yes, if precipitation occurs, gentle heating and/or sonication can be effective in redissolving

the compound.[2] However, it is crucial to monitor the temperature to avoid thermal degradation

of the compound.

Data Presentation: Solubility of LY345899
The following tables summarize the solubility of LY345899 in various solvent systems for both

in vitro and in vivo applications.
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Table 1: In Vitro Solubility

Solvent Concentration Notes

DMSO 125 mg/mL (265.16 mM) Requires sonication.[1]

Table 2: In Vivo Solvent Formulations

Solvent System Composition Achievable Concentration

5% DMSO, 40% PEG300, 5% Tween-80, 50%

Saline
≥ 2.5 mg/mL (5.30 mM)

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.08 mg/mL (4.41 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.08 mg/mL (4.41 mM)

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (4.41 mM)

Data sourced from MedChemExpress.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Aseptically weigh the desired amount of LY345899 powder.

Add the appropriate volume of high-quality, anhydrous DMSO to achieve a 10 mM

concentration.

Vortex briefly and then sonicate in a water bath until the solution is clear and all solid has

dissolved.[1]

Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of an In Vivo Working Solution (Example)
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This protocol is an example for preparing a working solution with a final concentration of ≥ 2.08

mg/mL.

Begin with a pre-prepared stock solution of LY345899 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final working solution, sequentially add the following, ensuring the

solution is mixed well after each addition:

100 µL of the 20.8 mg/mL DMSO stock solution.

400 µL of PEG300. Mix until uniform.

50 µL of Tween-80. Mix until uniform.

450 µL of saline. Mix until the solution is clear.[2]

Use the freshly prepared working solution on the same day.[2]

Visualizations
Signaling Pathway of LY345899

LY345899 is an inhibitor of Methylenetetrahydrofolate Dehydrogenase (MTHFD) 1 and 2, key

enzymes in one-carbon metabolism. This pathway is critical for the synthesis of nucleotides

(purines and thymidylate) required for DNA replication and repair.[5][6][7] By inhibiting

MTHFD1/2, LY345899 disrupts these processes, leading to cell cycle arrest and apoptosis,

particularly in rapidly proliferating cancer cells.[5][8]
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Caption: Inhibition of MTHFD1/2 by LY345899 disrupts one-carbon metabolism.
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Experimental Workflow for Preventing Precipitation

This workflow outlines the key steps to follow to minimize the risk of LY345899 precipitation

during the preparation of experimental solutions.
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Caption: Workflow for preparing LY345899 solutions to avoid precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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